Cas no 1131614-15-7 (Methyl 3-iodo-4-isopropoxybenzoate)

Methyl 3-iodo-4-isopropoxybenzoate is a synthetic aromatic ester featuring both iodo and isopropoxy functional groups on a benzoate core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive iodine moiety enables further functionalization via cross-coupling reactions. The isopropoxy group enhances solubility in organic solvents, facilitating purification and downstream applications. Its well-defined structure and stability under controlled conditions make it a reliable building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its reactivity and purity, ensuring consistent performance in synthetic workflows.

Methyl 3-iodo-4-isopropoxybenzoate structure

1131614-15-7 structure

Product Name:Methyl 3-iodo-4-isopropoxybenzoate

CAS No:1131614-15-7

MF:C₁₁H₁₃IO₃

MW:320.123595952988

CID:1030642

PubChem ID:44828994

Update Time:2025-06-07

Methyl 3-iodo-4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-iodo-4-isopropoxybenzoate
- methyl 3-iodo-4-propan-2-yloxybenzoate
- AK133721
- CTK8E2114
- FT-0659784
- KB-145612
- methyl 3-iodanyl-4-propan-2-yloxy-benzoate
- SBB068111
- DTXSID70661081
- 1131614-15-7
- Methyl 3-iodo-4-[(propan-2-yl)oxy]benzoate
- Methyl3-iodo-4-isopropoxybenzoate
- AKOS015852058
- 3-iodo-4-propan-2-yloxybenzoic acid methyl ester
- DB-057922
- A802864
- Inchi： 1S/C11H13IO3/c1-7(2)15-10-5-4-8(6-9(10)12)11(13)14-3/h4-7H,1-3H3
- InChI Key： VHSJZCFDCZSXNV-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=CC=1OC(C)C

Computed Properties

Exact Mass: 319.99094g/mol
Monoisotopic Mass: 319.99094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 35.5Å²

Methyl 3-iodo-4-isopropoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098836-1g	Methyl 3-iodo-4-isopropoxybenzoate	1131614-15-7	95%	1g	$432.64	2023-09-04
Ambeed	A271163-1g	Methyl 3-iodo-4-isopropoxybenzoate	1131614-15-7	95+%	1g	$428.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757706-1g	Methyl 3-iodo-4-isopropoxybenzoate	1131614-15-7	98%	1g	￥4194.00	2024-08-09
Crysdot LLC	CD12179303-1g	Methyl 3-iodo-4-isopropoxybenzoate	1131614-15-7	95+%	1g	$510	2024-07-23